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Compound of Interest

Compound Name:

4-((tert-

Butoxycarbonyl)amino)nicotinic

acid

Cat. No.: B1322660 Get Quote

CAS Number: 171178-34-0

A Comprehensive Resource for Researchers and Drug Development Professionals

Introduction
4-((tert-Butoxycarbonyl)amino)nicotinic acid is a vital heterocyclic building block in modern

medicinal chemistry and drug discovery. Its unique structural features, combining a pyridine

core with a protected amine and a carboxylic acid, make it a versatile intermediate for the

synthesis of a wide array of complex molecules, particularly in the development of novel

therapeutics. The tert-butoxycarbonyl (Boc) protecting group offers stability under various

reaction conditions and allows for selective deprotection, a crucial aspect in multi-step organic

synthesis.

This technical guide provides a comprehensive overview of the physicochemical properties,

synthesis, and applications of 4-((tert-Butoxycarbonyl)amino)nicotinic acid, with a focus on

its role in the development of C5aR antagonists and other biologically active compounds.

Detailed experimental protocols and safety information are also included to assist researchers

in its effective and safe handling and utilization.

Physicochemical Properties
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A thorough understanding of the physicochemical properties of a compound is fundamental for

its application in research and development. The key properties of 4-((tert-
Butoxycarbonyl)amino)nicotinic acid are summarized in the table below.

Property Value Source

CAS Number 171178-34-0

Molecular Formula C₁₁H₁₄N₂O₄

Molecular Weight 238.24 g/mol

Appearance
Off-white to white or light

yellow solid

Purity ≥95% (NMR)

Predicted Boiling Point 348.4 ± 27.0 °C

Predicted Density 1.293 ± 0.06 g/cm³

Predicted pKa 1.70 ± 0.36

Storage Conditions

Store at 0-8 °C in an inert

atmosphere, Room

Temperature

Synthesis
The most common and practical synthesis of 4-((tert-Butoxycarbonyl)amino)nicotinic acid
involves the hydrolysis of its corresponding methyl ester, methyl 4-((tert-

butoxycarbonyl)amino)nicotinate. This method is efficient and yields the desired product in high

purity.

General Synthesis Workflow
The synthesis can be visualized as a two-step process starting from 4-aminonicotinic acid,

though it is often prepared from its methyl ester. The general workflow involves the protection

of the amino group followed by hydrolysis of the ester.
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Caption: General synthesis workflow for 4-((tert-Butoxycarbonyl)amino)nicotinic acid.

Experimental Protocol: Hydrolysis of Methyl 4-((tert-
butoxycarbonyl)amino)nicotinate
This protocol provides a detailed method for the preparation of 4-((tert-
Butoxycarbonyl)amino)nicotinic acid from its methyl ester.

Materials:

Methyl 4-((tert-butoxycarbonyl)amino)nicotinate

Dioxane

Aqueous Sodium Hydroxide (NaOH) solution (e.g., 1 M)

Aqueous Hydrochloric Acid (HCl) solution (e.g., 1 M)

Chloroform (or other suitable organic solvent for extraction)

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Heating mantle or oil bath

Separatory funnel

Rotary evaporator

Procedure:
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Dissolve methyl 4-((tert-butoxycarbonyl)amino)nicotinate in dioxane in a round-bottom flask.

Add the aqueous sodium hydroxide solution to the flask.

Heat the reaction mixture with stirring. The reaction progress can be monitored by thin-layer

chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Neutralize the reaction mixture by adding aqueous hydrochloric acid until the pH is acidic.

Transfer the mixture to a separatory funnel and extract the product with an organic solvent

like chloroform multiple times.

Combine the organic layers and dry over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and concentrate the organic phase under reduced pressure using a

rotary evaporator to yield 4-((tert-Butoxycarbonyl)amino)nicotinic acid as a solid.

Applications in Drug Discovery and Development
4-((tert-Butoxycarbonyl)amino)nicotinic acid is a key intermediate in the synthesis of

various pharmaceuticals, particularly those targeting neurological disorders. Its structural motif

is found in a number of drug candidates and investigational compounds.

Intermediate in the Synthesis of C5aR Antagonists
A significant application of this compound is in the preparation of C5a receptor (C5aR)

antagonists. C5aR is a G protein-coupled receptor involved in inflammatory responses, and its

antagonists are being investigated for the treatment of various inflammatory diseases. The

synthesis of these antagonists often involves the coupling of 4-((tert-
Butoxycarbonyl)amino)nicotinic acid with other complex molecular fragments.

The general logical relationship for its use as a building block is depicted below:
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Caption: Logical flow of utilizing the title compound in drug synthesis.

Safety and Handling
While a specific Safety Data Sheet (SDS) for 4-((tert-Butoxycarbonyl)amino)nicotinic acid is

not readily available, data from structurally related compounds suggest that it should be

handled with care in a laboratory setting.

General Safety Precautions:

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

gloves, and a lab coat.

Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated

area or a fume hood.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible substances.

Keep the container tightly closed.

Hazard Identification (based on related compounds):
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May cause skin and eye irritation.

May be harmful if swallowed.

In case of exposure, follow standard first-aid procedures and seek medical attention if

symptoms persist.

Conclusion
4-((tert-Butoxycarbonyl)amino)nicotinic acid (CAS 171178-34-0) is a commercially available

and highly valuable building block for the synthesis of complex organic molecules. Its utility is

particularly pronounced in the field of medicinal chemistry, where it serves as a crucial

intermediate for the development of novel therapeutics, including C5aR antagonists. This guide

has provided a detailed overview of its properties, synthesis, applications, and handling,

offering a valuable resource for researchers and professionals in the pharmaceutical and

chemical industries. The strategic use of this compound will undoubtedly continue to contribute

to the advancement of drug discovery and development.

To cite this document: BenchChem. [In-Depth Technical Guide: 4-((tert-
Butoxycarbonyl)amino)nicotinic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1322660#4-tert-butoxycarbonyl-amino-nicotinic-acid-
cas-number-171178-34-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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